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Compound of Interest

Compound Name:
Boc-4-Hydroxy-L-Pyrrolidine

Lactone

Cat. No.: B111184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-4-Hydroxy-L-Pyrrolidine Lactone, a chiral bicyclic lactone, is a valuable building block in

synthetic organic chemistry, particularly in the design and synthesis of complex molecules for

pharmaceutical applications. Its rigid, conformationally constrained structure makes it an

attractive scaffold for introducing stereochemical complexity in drug candidates. This technical

guide provides a comprehensive overview of its nomenclature, physicochemical properties,

synthesis, and applications in drug discovery.

Nomenclature and Chemical Identity
The compound is systematically named and identified as follows:
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Identifier Value

Common Name Boc-4-Hydroxy-L-Pyrrolidine Lactone

CAS Number 113775-22-7[1]

IUPAC Name
(1S,4S)-tert-Butyl 3-oxo-2-oxa-5-

azabicyclo[2.2.1]heptane-5-carboxylate

Synonyms
N-t-Boc-4-Hydroxy-L-pyrrolidine lactone, N-tert-

Butyloxycarbonyl-allohydroxy-l-proline lactone[2]

Molecular Formula C₁₀H₁₅NO₄

Molecular Weight 213.23 g/mol

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of Boc-4-Hydroxy-L-Pyrrolidine
Lactone is presented below. This data is crucial for its identification, characterization, and

application in synthetic protocols.

Table 1: Physicochemical Properties

Property Value Reference

Physical Form Solid Sigma-Aldrich

Melting Point 109-114 °C Sigma-Aldrich

Assay ≥97% Sigma-Aldrich

Table 2: Spectroscopic Data
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Technique Data

¹H NMR
Data not currently available in searched

resources.

¹³C NMR
Data not currently available in searched

resources.

FT-IR
Data not currently available in searched

resources.

Mass Spectrometry
Data not currently available in searched

resources.

Experimental Protocols
Synthesis of Boc-4-Hydroxy-L-Pyrrolidine Lactone
A common and efficient method for the synthesis of Boc-4-Hydroxy-L-Pyrrolidine Lactone is

through the intramolecular cyclization of N-Boc-trans-4-hydroxy-L-proline. The Mitsunobu

reaction is a well-established method for achieving this transformation.

Reaction Scheme:

N-Boc-trans-4-hydroxy-L-proline Boc-4-Hydroxy-L-Pyrrolidine Lactonereagents

PPh₃, DEAD (or DIAD)
____________________

THF, 0 °C to rt

Click to download full resolution via product page

Figure 1: Synthesis of Boc-4-Hydroxy-L-Pyrrolidine Lactone via Mitsunobu Reaction.

Detailed Experimental Protocol (General Procedure):

To a solution of N-Boc-trans-4-hydroxy-L-proline in anhydrous tetrahydrofuran (THF) cooled

to 0 °C under an inert atmosphere (e.g., argon or nitrogen), triphenylphosphine (PPh₃) is
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added portion-wise.

To this stirred suspension, a solution of diethyl azodicarboxylate (DEAD) or diisopropyl

azodicarboxylate (DIAD) in anhydrous THF is added dropwise, maintaining the temperature

at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to overnight, while monitoring the reaction progress by thin-

layer chromatography (TLC).

Upon completion of the reaction, the solvent is removed under reduced pressure.

The residue is then purified by column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Boc-4-
Hydroxy-L-Pyrrolidine Lactone as a solid.

This lactone is a useful derivative that can be readily transformed into N-Boc-cis-4-hydroxyl-L-

prolinemethyl ester by quantitative trans-esterification with methanol in the presence of sodium

azide.[3]

Applications in Drug Development
The pyrrolidine scaffold is a prevalent structural motif in a multitude of FDA-approved drugs.[4]

The conformational rigidity and stereochemical complexity offered by derivatives such as Boc-
4-Hydroxy-L-Pyrrolidine Lactone make them highly sought-after intermediates in medicinal

chemistry.

Role as a Chiral Building Block
Boc-4-Hydroxy-L-Pyrrolidine Lactone serves as a versatile chiral precursor for the synthesis

of more complex molecules, including:

Modified Proline Analogs: The lactone can be opened to generate various substituted 4-

hydroxypyrrolidine derivatives, which are crucial components in peptide synthesis and

peptidomimetics. These modified proline residues can induce specific secondary structures

in peptides, enhancing their biological activity and stability.
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Synthesis of Bioactive Molecules: The pyrrolidine ring system is a core component of

numerous antiviral and anticancer agents. While specific examples directly utilizing Boc-4-
Hydroxy-L-Pyrrolidine Lactone in the synthesis of marketed drugs are not readily available

in the public domain, its structural motifs are found in a wide range of therapeutic agents.

The pyrrolidine moiety is common in drug discovery and is found in more than 20 FDA-

approved drugs.[4]

Logical Workflow for Chiral Drug Synthesis:

Figure 2: Generalized workflow for the utilization of Boc-4-Hydroxy-L-Pyrrolidine Lactone in
drug synthesis.

Conclusion
Boc-4-Hydroxy-L-Pyrrolidine Lactone is a key synthetic intermediate with significant

potential in the field of drug discovery and development. Its well-defined stereochemistry and

rigid bicyclic structure provide a reliable platform for the introduction of chirality and

conformational constraint into novel therapeutic agents. The synthetic protocols for its

preparation are well-established, making it an accessible and valuable tool for medicinal

chemists and researchers in the life sciences. Further exploration of its applications is likely to

lead to the discovery of new and improved drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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